Cas no 462068-42-4 (4-Aminomethyl-5-methyl-furan-2-carboxylic acid ethyl ester)

4-Aminomethyl-5-methyl-furan-2-carboxylic acid ethyl ester structure
462068-42-4 structure
Product Name:4-Aminomethyl-5-methyl-furan-2-carboxylic acid ethyl ester
CAS No:462068-42-4
MF:C9H13NO3
MW:183.204422712326
CID:1005004
PubChem ID:597199
Update Time:2025-04-20

4-Aminomethyl-5-methyl-furan-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Aminomethyl-5-methyl-furan-2-carboxylic acid ethyl ester
    • 2-Furancarboxylicacid,4-(aminomethyl)-5-methyl-,ethylester(9CI)
    • Ethyl 4-(aminomethyl)-5-methyl-2-furoate
    • AKOS000300702
    • STK677375
    • EN300-6511781
    • HMS1698N15
    • Oprea1_316985
    • 462068-42-4
    • ethyl 4-(aminomethyl)-5-methylfuran-2-carboxylate
    • Oprea1_183755
    • CS-0289332
    • SCHEMBL5484554
    • Furane-2-carboxylic acid, 4-aminomethyl-5-methyl-, ethyl ester
    • Ethyl 4-(aminomethyl)-5-methyl-2-furoate #
    • ethyl4-(aminomethyl)-5-methylfuran-2-carboxylate
    • SGGJBKHPJFZEQX-UHFFFAOYSA-N
    • A912634
    • MDL: MFCD02906324
    • Inchi: 1S/C9H13NO3/c1-3-12-9(11)8-4-7(5-10)6(2)13-8/h4H,3,5,10H2,1-2H3
    • InChI Key: SGGJBKHPJFZEQX-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OCC)=CC(CN)=C1C

Computed Properties

  • Exact Mass: 183.08954328g/mol
  • Monoisotopic Mass: 183.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 65.5Ų

4-Aminomethyl-5-methyl-furan-2-carboxylic acid ethyl ester Pricemore >>

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